Cas no 74542-67-9 (Benzene, 1,3,5-tris[(1-methylethyl)thio]-)

• Product Name: Benzene, 1,3,5-tris[(1-methylethyl)thio]-
• CAS No: 74542-67-9
• MF: C₁₅H₂₄S₃
• MW: 300.546060562134
• CID: 540868
• PubChem ID: 12601756
• Update Time: 2025-04-19

Benzene, 1,3,5-tris[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tris[(1-methylethyl)thio]-
• 1,3,5-tris(propan-2-ylsulfanyl)benzene
• 1,3,5-Tris<isopropylthio>benzene
• 1,3,5-Tris[(propan-2-yl)sulfanyl]benzene
• DTXSID50504023
• 74542-67-9

• Inchi： 1S/C15H24S3/c1-10(2)16-13-7-14(17-11(3)4)9-15(8-13)18-12(5)6/h7-12H,1-6H3
• InChI Key： HHWWCMSNKNXPMG-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=C(C=C(C=1)SC(C)C)SC(C)C

Computed Properties

• Exact Mass: 300.10400
• Monoisotopic Mass: 300.10401429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 75.90000
• LogP: 6.18810